[4-(1,3-Benzoxazol-2-yl)phenyl](2-hydroxy-4-methoxyphenyl)methanone

• CAS No.: 52981-90-5
• Molecular Formula: C21H15NO4
• Molecular Weight: 345.3 g/mol
• IUPAC Name: [4-(1,3-benzoxazol-2-yl)phenyl]-(2-hydroxy-4-methoxyphenyl)methanone
• InChI: InChI=1S/C21H15NO4/c1-25-15-10-11-16(18(23)12-15)20(24)13-6-8-14(9-7-13)21-22-17-4-2-3-5-19(17)26-21/h2-12,23H,1H3
• InChI Key: RZUDSEPFZDLHAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC=C(C=C2)C3=NC4=CC=CC=C4O3)O

Description

[4-(1,3-Benzoxazol-2-yl)phenyl](2-hydroxy-4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C21H15NO4 and its molecular weight is 345.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 12.8 g. (0.05 mole) of 4-(2-benzoxazolyl)benzoyl chloride in 200 ml. of 1,2-dichloroethane is added, in small increments, 14.8 g. (0.11 mole) of anhydrous alumimum chloride at room temperature. The resulting solution is cooled to 10° C. and a solution of 6.2 g. (0.05 mole) of m-methoxyphenol in 50 ml. of dichloroethane is added dropwise over a period of 10 min. The reaction mixture is stirred at 10° C. for 30 min., then allowed to warm to room temperature and stirred at reflux for 1 hr. The reaction mixture is cooled to room temperature and combined with 300 g. cracked ice containing 50 ml. of concentrated hydrochloric acid. The organic layer is separated and washed 2 times with warm water. The organic layer is filtered through filter-cel and the solvent is evaporated on a steam bath leaving a yellow solid residue. The crude solid product is recrystallized from toluene to give 10 g. yellow crystals, m.p. 177°-179° C. (61% yield). The structure and purity of the product are confirmed by IR, NMR, and elemental analysis.